Cas no 1217610-45-1 (6-{bicyclo2.2.1hept-5-en-2-yl}-5-nitropiperidin-2-one)

• Product Name: 6-{bicyclo2.2.1hept-5-en-2-yl}-5-nitropiperidin-2-one
• CAS No: 1217610-45-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• MDL: MFCD13806969
• CID: 3157910
• PubChem ID: 43818324
• Update Time: 2025-07-01

6-{bicyclo2.2.1hept-5-en-2-yl}-5-nitropiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-{bicyclo[2.2.1]hept-5-en-2-yl}-5-nitropiperidin-2-one
• 6-{bicyclo2.2.1hept-5-en-2-yl}-5-nitropiperidin-2-one
• EN300-208870
• AKOS030483075
• AKOS000804199
• 1217610-45-1
• CS-0239287
• 6-(2-bicyclo[2.2.1]hept-5-enyl)-5-nitropiperidin-2-one

• MDL： MFCD13806969
• Inchi： 1S/C12H16N2O3/c15-11-4-3-10(14(16)17)12(13-11)9-6-7-1-2-8(9)5-7/h1-2,7-10,12H,3-6H2,(H,13,15)
• InChI Key： MURDSWGYWHGJMH-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C2CC3C=CC2C3)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.11609238Da
• Monoisotopic Mass: 236.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Additional information on 6-{bicyclo2.2.1hept-5-en-2-yl}-5-nitropiperidin-2-one

Introduction to 6-{bicyclo2.2.1hept-5-en-2-yl}-5-nitropiperidin-2-one (CAS No. 1217610-45-1)

6-{bicyclo2.2.1hept-5-en-2-yl}-5-nitropiperidin-2-one is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. With a CAS number of 1217610-45-1, this compound represents a fascinating intersection of heterocyclic chemistry and nitro functional group incorporation, which has been explored for its potential biological activities. The bicyclo framework, specifically the bicyclo[2.2.1]heptane moiety, introduces conformational rigidity and spatial constraints that can influence binding interactions with biological targets, making it a valuable scaffold for drug discovery efforts.

The nitro group at the 5-position of the piperidine ring is another critical feature that contributes to the compound's reactivity and biological profile. Nitro compounds are well-documented for their versatile roles in medicinal chemistry, ranging from intermediates in synthesis to active pharmacological entities. The electron-withdrawing nature of the nitro group can modulate the electronic properties of the molecule, potentially enhancing interactions with specific enzymes or receptors. This dual functionality—combining a rigid bicyclic system with a reactive nitro group—makes 6-{bicyclo2.2.1hept-5-en-2-yl}-5-nitropiperidin-2-one a promising candidate for further exploration in therapeutic development.

In recent years, there has been growing interest in leveraging structural diversity to identify novel therapeutic agents. The bicyclo[2.2.1]heptane scaffold, while less common than simpler cyclic systems like cyclohexane or benzene derivatives, offers unique opportunities for generating molecules with tailored physicochemical properties and biological activities. Studies have demonstrated that such bicyclic structures can exhibit enhanced metabolic stability and improved oral bioavailability, which are critical factors in drug design.

The incorporation of the nitro group into the piperidine ring not only introduces reactivity but also allows for further derivatization through reduction or other functionalization strategies. This flexibility is particularly valuable in medicinal chemistry, where iterative optimization is often required to achieve desired pharmacological outcomes. For instance, the reduction of the nitro group to an amine can yield a more nucleophilic species, enabling further conjugation or modification of the molecule.

Recent advancements in computational chemistry have enabled more efficient screening of complex molecular libraries, including those featuring intricate scaffolds like 6-{bicyclo2.2.1hept-5-en-2-yl}-5-nitropiperidin-2-one. Molecular modeling techniques can predict binding affinities and identify potential interactions with target proteins, providing a rational basis for experimental validation. These computational approaches have accelerated the discovery process by allowing researchers to prioritize promising candidates based on structural features rather than relying solely on empirical screening.

The potential biological activities of 6-{bicyclo2.2.1hept-5-en-2-yl}-5-nitropiperidin-2-one have not yet been fully elucidated, but its structural motifs suggest several possible applications. Piperidine derivatives are well-known for their presence in numerous approved drugs, often serving as key pharmacophores due to their ability to interact favorably with biological targets such as enzymes and receptors. The presence of both a bicyclic system and a nitro group may enhance binding affinity or modulate selectivity compared to simpler analogs.

Moreover, the nitro group can participate in hydrogen bonding interactions or serve as a site for redox reactions, which could be exploited for therapeutic purposes. For example, nitro compounds have been explored in anti-inflammatory and anticancer therapies due to their ability to undergo bioactivation via enzymatic reduction, generating reactive intermediates that interfere with pathological pathways.

From a synthetic perspective, 6-{bicyclo2.2.1hept-5-en-2-yl}-5-nitropiperidin-2-one represents an intriguing challenge for organic chemists seeking to develop efficient synthetic routes to complex heterocycles. The synthesis likely involves multi-step sequences that require careful consideration of regioselectivity and stereoselectivity to ensure the correct configuration of the bicyclic system and the positioning of the nitro group.

The compound's physicochemical properties—such as solubility, stability, and partition coefficients—will also play a crucial role in determining its suitability for further development as a drug candidate or research tool. Optimizing these properties through structural modifications could enhance formulation feasibility and improve bioavailability if used in therapeutic applications.

In conclusion,6-{bicyclo2.2.1hept-5-en-2-yl}-5-nitropiperidin-2-one (CAS No. 1217610-45-1) is a structurally sophisticated molecule with significant potential in medicinal chemistry research due to its unique combination of pharmacophoric elements—a rigid bicyclo[2.2.1]heptane scaffold coupled with an electron-deficient nitro group on a piperidine ring